![molecular formula C21H18N2O8S B2995598 Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate CAS No. 899728-12-2](/img/structure/B2995598.png)
Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
Description
Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H18N2O8S and its molecular weight is 458.44. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds with the 2,3-dihydrobenzo[b][1,4]dioxin moiety have been synthesized and tested for their antimicrobial activity . They have shown potential against various bacterial strains such as Bacillus cereus and Staphylococcus aureus, as well as the fungal strain Candida albicans. The presence of the benzodioxane and peptide bond within these compounds contributes to their biological activity .
Antioxidant Properties
These compounds have also been evaluated for their antioxidant properties using the DPPH radical scavenging method. Some derivatives have demonstrated strong antioxidant activity, which is crucial in preventing oxidative stress-related diseases .
Cytotoxic Agent Potential
The related scaffold of 1,3,4-oxadiazole, which is present in molecules exhibiting cytotoxic properties, suggests that derivatives of Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate may have potential as cytotoxic agents . This could be particularly relevant in the development of new anticancer drugs.
Synthesis of Novel Isoxazole Derivatives
The compound’s structure allows for the synthesis of novel isoxazole derivatives. These derivatives can bear biologically active pharmacophores, which are essential for creating new molecules with potential therapeutic applications .
Molecular Docking Studies
Molecular docking studies of these compounds with proteins like Sortase A indicate that they can be characterized as potentially antimicrobial agents . This computational approach helps in predicting the orientation of the compound that will form the strongest complex with the target protein .
Chemical Synthesis and Characterization
The compound serves as a precursor for the synthesis of various derivatives. Its structure has been supported by techniques like FTIR, 1H and 13C NMR, and mass spectra, which are fundamental in the chemical synthesis and characterization of new pharmacologically active molecules .
properties
IUPAC Name |
ethyl 4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyloxy)-6-oxo-1-phenylpyridazine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O8S/c1-2-28-21(25)20-18(13-19(24)23(22-20)14-6-4-3-5-7-14)31-32(26,27)15-8-9-16-17(12-15)30-11-10-29-16/h3-9,12-13H,2,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLAUUUFQRPWLFG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O8S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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